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Introduction
PD 90780 is a selective, non-peptide antagonist of the Nerve Growth Factor (NGF) receptor,

p75NTR. By binding directly to NGF, PD 90780 effectively blocks the interaction between NGF

and p75NTR, thereby inhibiting downstream signaling pathways.[1][2][3] This mechanism of

action makes PD 90780 a valuable tool for in vitro studies aimed at understanding the role of

the NGF-p75NTR axis in various cellular processes, including neuronal survival, apoptosis, and

differentiation. These application notes provide detailed protocols for utilizing PD 90780 in

common in vitro experiments.

Mechanism of Action
PD 90780 functions by directly interacting with NGF, which in turn prevents NGF from binding

to its low-affinity receptor, p75NTR.[1][2] The p75NTR receptor, a member of the tumor

necrosis factor (TNF) receptor superfamily, can mediate diverse cellular outcomes depending

on the cellular context and the presence of co-receptors like TrkA. When NGF binds to

p75NTR, it can trigger signaling cascades that lead to apoptosis through the activation of

downstream effectors such as c-Jun N-terminal kinase (JNK), Nuclear Factor-kappa B (NF-κB),

and caspases. By disrupting the initial NGF-p75NTR binding, PD 90780 allows for the specific

investigation of cellular processes modulated by this pathway.
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Data Presentation: In Vitro Efficacy of PD 90780
The inhibitory activity of PD 90780 has been quantified in various cell-based and cell-free

assays. The half-maximal inhibitory concentration (IC50) values are summarized in the table

below, providing a reference for determining appropriate experimental concentrations.

Assay Type Cell Line/System IC50 Value Reference

NGF-p75NTR

Interaction
PC12 cells 23.1 µM [3]

NGF-p75NTR

Interaction

PC12nnr5 cells (TrkA

deficient)
1.8 µM [3]
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Caption: NGF-p75NTR signaling pathway and its inhibition by PD 90780.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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